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Compound of Interest

Compound Name: Methyl 4-methoxycinnamate

Cat. No.: B1205502 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Methyl 4-methoxycinnamate, including detailed operational and

disposal plans to foster a culture of safety and precision in your critical work.

Essential Safety Information at a Glance
Methyl 4-methoxycinnamate requires careful handling due to its potential health hazards. It is

classified as causing skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Adherence to proper safety protocols is crucial to minimize risk.
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Hazard

Classification
GHS Pictogram Signal Word

Hazard

Statement

Precautionary

Statements

Skin Irritation

(Category 2)[1]

[2]

GHS07

(Exclamation

Mark)[1]

Warning[1]

H315: Causes

skin irritation[1]

[2]

P261, P264,

P271, P280,

P302+P352,

P304+P340,

P305+P351+P33

8, P319, P321,

P332+P317,

P337+P317,

P362+P364,

P403+P233,

P405, P501[2]

Eye Irritation

(Category 2)[1]

[2]

H319: Causes

serious eye

irritation[1][2]

Specific target

organ toxicity,

single exposure

(Category 3)[1]

[2]

H335: May

cause respiratory

irritation[1][2]

Harmful if

swallowed

(Category 4)[3]

H302: Harmful if

swallowed[3]

May cause an

allergic skin

reaction

(Category 1)

H317: May

cause an allergic

skin reaction

Toxic to aquatic

life (Acute

hazard, Category

2)

H401: Toxic to

aquatic life
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Physical & Chemical Properties Value

Molecular Formula C₁₁H₁₂O₃[1][4]

Molecular Weight 192.21 g/mol [4][5]

Boiling Point 260 - 262 °C at 760 mmHg

Melting Point 91 - 100 °F / 33 - 38 °C

Flash Point 126.9 - 152 °C[5]

Vapor Pressure 0.000594 - 0.00499 mmHg at 25°C[5]

Density 1.080 - 1.150 g/cm³[5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling Methyl 4-methoxycinnamate
from preparation to post-experiment cleanup.

1. Engineering Controls and Preparation:

Ventilation: Always handle Methyl 4-methoxycinnamate in a well-ventilated area. A

chemical fume hood is required.[4][6]

Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.[1][3]

Ignition Sources: Remove all sources of ignition, as flammable vapors may be present. Use

non-sparking tools.[4]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4]

Hand Protection: Wear compatible, chemical-resistant gloves. Gloves must be inspected

prior to use.[1][4][6]
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Skin and Body Protection: Wear a laboratory coat, and fire/flame resistant and impervious

clothing to prevent skin exposure.[1][4][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[4] A NIOSH/MSHA or European Standard EN

149 approved respirator should be worn when handling the powder form to avoid dust

inhalation.[1]

3. Handling Procedure:

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid formation of dust and aerosols.[4]

Wash hands thoroughly after handling.[4][6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

4. Emergency First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4][6]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[1][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[4]
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Workflow for Safe Handling of Methyl 4-methoxycinnamate.
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Disposal Plan: Ensuring Environmental and
Regulatory Compliance
Proper disposal of Methyl 4-methoxycinnamate and its containers is critical to prevent

environmental contamination and adhere to regulations.

1. Waste Chemical Disposal:

Licensed Chemical Destruction: The material can be disposed of by a licensed chemical

destruction plant.[4]

Controlled Incineration: Controlled incineration with flue gas scrubbing is another disposal

option.[4]

Regulatory Compliance: All disposal methods must be in accordance with local, regional,

and national regulations.[6]

Do Not: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not

discharge to sewer systems.[4]

2. Contaminated Packaging Disposal:

Rinsing: Containers can be triple rinsed (or equivalent) and offered for recycling or

reconditioning.[4]

Puncturing: Alternatively, the packaging can be punctured to make it unusable for other

purposes and then disposed of in a sanitary landfill.[4]

Incineration: Controlled incineration with flue gas scrubbing is possible for combustible

packaging materials.[4]

By implementing these detailed safety and handling protocols, you can significantly mitigate the

risks associated with Methyl 4-methoxycinnamate, ensuring the well-being of your research

team and the integrity of your work.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1205502?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-4-methoxycinnamate.pdf
https://www.chemicalbook.com/msds/methyl-4-methoxycinnamate.pdf
https://www.chemsrc.com/en/cas/832-01-9_946843.html
https://www.chemicalbook.com/msds/methyl-4-methoxycinnamate.pdf
https://www.chemicalbook.com/msds/methyl-4-methoxycinnamate.pdf
https://www.chemicalbook.com/msds/methyl-4-methoxycinnamate.pdf
https://www.chemicalbook.com/msds/methyl-4-methoxycinnamate.pdf
https://www.benchchem.com/product/b1205502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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